Cas no 210108-89-7 (Jatrophane 5)

• Product Name: Jatrophane 5
• CAS No: 210108-89-7
• MF: C₄₁H₄₉NO₁₄
• MW: 779.826
• CID: 836981
• PubChem ID: 15828276
• Update Time: 2025-06-30

Jatrophane 5 Chemical and Physical Properties

Names and Identifiers

• 2,5,7,14-Tetraacetoxy-3-benzoyloxy-8,15-dihydroxy-9-nicotinoyloxyjatropha-6(17),11E-diene
• Jatrophane 5
• 2,5,7,14-TETRAACETOXY-3-BENZOYLOXY-8,15-DIHYDROXY-9-NICOTINOYLOXYJATROPHA-6(17),11EDIENE
• DTXSID801098109
• CHEMBL311492
• [(1R,2R,3aR,4S,5S,6E,9S,10S,11S,13R,13aS)-2,4,11,13-tetraacetyloxy-1-benzoyloxy-3a,10-dihydroxy-2,5,8,8-tetramethyl-12-methylidene-3,4,5,9,10,11,13,13a-octahydro-1H-cyclopenta[12]annulen-9-yl] pyridine-3-carboxylate
• AKOS040760989
• CS-0113227
• FS-9552
• HY-N7305
• 210108-89-7
• (2R,3R,3aS,4R,6S,7S,8S,10E,12S,13S,13aR)-2,4,6,13-Tetrakis(acetyloxy)-3-(benzoyloxy)-2,3,3a,4,5,6,7,8,9,12,13,13a-dodecahydro-7,13a-dihydroxy-2,9,9,12-tetramethyl-5-methylene-1H-cyclopentacyclododecen-8-yl 3-pyridinecarboxylate

• Inchi： InChI=1S/C41H49NO14/c1-22-17-18-39(7,8)36(55-38(49)29-16-13-19-42-20-29)31(47)33(52-25(4)44)23(2)32(51-24(3)43)30-35(54-37(48)28-14-11-10-12-15-28)40(9,56-27(6)46)21-41(30,50)34(22)53-26(5)45/h10-20,22,30-36,47,50H,2,21H2,1,3-9H3/b18-17+/t22-,30-,31+,32-,33-,34-,35+,36+,40+,41+/m0/s1
• InChI Key： GLYDSECXZWCLMS-RWMROPJHSA-N
• SMILES： C[C@H]1/C=C/C([C@@H]([C@@H]([C@H](C(=C)[C@@H]([C@H]2[C@H]([C@](C[C@@]2([C@H]1OC(=O)C)O)(C)OC(=O)C)OC(=O)c3ccccc3)OC(=O)C)OC(=O)C)O)OC(=O)c4cccnc4)(C)C

Computed Properties

• Exact Mass: 779.31530524g/mol
• Monoisotopic Mass: 779.31530524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 56
• Rotatable Bond Count: 14
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 211Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 797.3±60.0 °C at 760 mmHg
• Flash Point: 436.0±32.9 °C
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

Jatrophane 5 Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Jatrophane and cyclojatrophane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Jatrophane and cyclojatrophane diterpenoids

Additional information on Jatrophane 5

Jatrophane 5 - A Promising Compound for Biomedical Applications

The compound Jatrophane 5, also known by its CAS Registry Number 210108-89-7, has garnered significant attention in the biomedical field due to its unique chemical properties and potential applications in drug development, cancer research, and inflammation studies. This article provides a comprehensive overview of Jatrophane 5, exploring its structural features, biological activities, and recent advancements in its research.

Jatrophane 5 is a natural triterpenoid isolated from the seeds of *Jatropha curcas*, a plant species native to tropical regions. Its chemical structure consists of a complex arrangement of methyl groups, hydroxyls, and double bonds, which contribute to its potent biological activities. Recent studies have focused on understanding how Jatrophane 5 interacts with cellular pathways, particularly those involved in oxidative stress, apoptosis, and inflammation.

One of the most promising aspects of Jatrophane 5 is its ability to modulate signaling pathways linked to chronic diseases. For instance, research published in *Phytotherapy Research* (2023) demonstrated that Jatrophane 5 exhibits strong antioxidant properties by scavenging free radicals and reducing oxidative stress. This makes it a potential candidate for treating conditions such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the compound's anti-inflammatory effects. In a study conducted in *Inflammation* (2023), Jatrophane 5 was shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of the NF-κB pathway. These findings suggest its potential utility in managing inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, Jatrophane 5 has displayed remarkable cytotoxicity against various cancer cell lines, including breast, liver, and colon cancer. A study in *Cancer Letters* (2023) highlighted that Jatrophane 5 induces apoptosis in cancer cells by activating caspase-3 and caspase-9 pathways. This underscores its potential as a novel anticancer agent, though further preclinical studies are needed to fully elucidate its mechanism of action.

Recent advancements in the delivery systems for Jatrophane 5 have also been explored. For example, researchers in *Biomaterials Science* (2023) investigated the use of nanotechnology-based delivery systems to enhance the bioavailability and targeted delivery of Jatrophane 5. These innovations could pave the way for more effective therapeutic outcomes while minimizing side effects.

Despite its potential, challenges remain in translating Jatrophane 5 into clinical applications. Issues such as pharmacokinetics, stability, and toxicity need to be thoroughly addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring Jatrophane 5 closer to clinical use.

In conclusion, Jatrophane 5 represents a compelling compound with diverse biological activities that hold promise for various biomedical applications. Its antioxidant, anti-inflammatory, and anticancer properties make it a valuable subject of research. As the scientific community continues to unravel its mechanisms of action and optimize its delivery systems, Jatrophane 5 may emerge as a groundbreaking therapeutic agent in the near future.